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Compound of Interest

Compound Name: Tubulozole

Cat. No.: B1682035

An In-depth Technical Guide on the Chemical Properties of Tubulozole C
Introduction

This technical guide provides a comprehensive overview of the chemical and biological
properties of Tubulozole C, a synthetic microtubule inhibitor with potential applications in
oncology. The document is intended for researchers, scientists, and drug development
professionals. It is important to note that information regarding a compound referred to as
"Tubulozole T" could not be found in the reviewed scientific literature; therefore, this guide will
focus exclusively on Tubulozole C.

Chemical Properties of Tubulozole C

Tubulozole C is the common name for the cis-(x)-isomer of Tubulozole. It is a synthetic
compound belonging to the class of imidazole derivatives.

Table 1: Physicochemical Properties of Tubulozole C
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Property Value Source
Molecular Formula C23H23CI2N304S PubChem
Molecular Weight 508.4 g/mol PubChem

ethyl N-[4-[[(2S,4S)-2-(2,4-
dichlorophenyl)-2-(imidazol-1-

IUPAC Name ylmethyl)-1,3-dioxolan-4- PubChem
ylmethylsulfanyl]phenyl]carba

mate

InChl=1S/C23H23CI2N304S/c
1-2-30-22(29)27-17-4-6-19(7-
5-17)33-13-18-12-31-23(32-

InChl 18,14-28-10-9-26-15-28)20-8-  PubChem
3-16(24)11-21(20)25/h3-
11,15,18H,2,12-14H2,1H3,
(H,27,29)/t18-,23+/m0/s1

OGPIBXIQNMQSPY-
InChlKey PubChem
FDDCHVKYSA-N

CCOC(=0)NC1=CC=C(C=C1)
SC[C@@H]2CO--INVALID-

Canonical SMILES LINK-- PubChem
(CN3C=CN=C3)C4=C(C=C(C
=C4)CI)CI
Topological Polar Surface Area  99.9 A2 PubChem
LogP (calculated) 5.4 PubChem

Note: Specific experimental data for properties such as solubility in various solvents, pKa, and
melting point are not readily available in the public domain.

Biological Activity and Mechanism of Action

Tubulozole C functions as a microtubule inhibitor, a class of compounds that interfere with the
dynamics of microtubule polymerization and depolymerization. This disruption of the
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microtubule network leads to cell cycle arrest and the induction of apoptosis (programmed cell
death).

Signaling Pathways

Tubulozole C has been shown to induce G2/M cell cycle arrest in human colon cancer cells.[1]
This effect is mediated through the activation of the ERK1/2 and Chk1 kinase pathways.[1]
Furthermore, analogues of Tubulozole have been demonstrated to induce apoptosis through a
mechanism involving an increase in intracellular calcium concentration ([Ca2+]i).

Below are diagrams illustrating the proposed signaling pathways affected by Tubulozole C.
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Caption: ERK1/2 and Chk1 mediated G2/M arrest by Tubulozole C.
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Caption: Calcium signaling in Tubulozole analogue-induced apoptosis.

Experimental Protocols

Detailed experimental protocols for the synthesis of Tubulozole C are not publicly available.
The following are generalized protocols for assays commonly used to evaluate the biological
activity of microtubule inhibitors like Tubulozole C.

General Workflow for In Vitro Cytotoxicity Assessment
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Caption: General workflow for determining the 1IC50 of Tubulozole C.

Cell Viability (MTT) Assay
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Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them
to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of Tubulozole C. Include a vehicle
control (e.g., DMSO) and untreated control wells.

Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified CO2 incubator.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the
formazan crystals.

Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm)
using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the control and determine the
IC50 value.

Cell Cycle Analysis by Flow Cytometry

Cell Treatment: Treat cells with Tubulozole C at the desired concentration and for the
desired time period.

Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70%
ethanol.

Staining: Resuspend the fixed cells in a staining solution containing a DNA-intercalating dye
(e.g., propidium iodide) and RNase A.

Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity
of the DNA dye is proportional to the DNA content.

Data Analysis: Analyze the resulting histograms to determine the percentage of cells in each
phase of the cell cycle (GO/G1, S, and G2/M).
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Apoptosis Assay (Annexin V/Propidium lodide Staining)

e Cell Treatment: Treat cells with Tubulozole C.
o Cell Harvesting: Harvest the cells and wash them with cold PBS.

¢ Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and
propidium iodide (P1).

¢ Incubation: Incubate the cells in the dark at room temperature.

o Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V stains apoptotic
cells, while PI stains necrotic or late apoptotic cells.

o Data Analysis: Quantify the percentage of live, early apoptotic, late apoptotic, and necrotic
cells.

Conclusion

Tubulozole C is a microtubule-targeting agent that induces cell cycle arrest and apoptosis in
cancer cells. Its mechanism of action involves the modulation of key signaling pathways,
including the ERK1/2 and Chk1 kinases. While detailed physicochemical and synthetic data are
not widely available, the provided information and generalized protocols offer a solid foundation
for researchers interested in further investigating the therapeutic potential of this compound.
The absence of information on "Tubulozole T" suggests it may be a non-standard
nomenclature or a compound not yet described in publicly accessible scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical properties of Tubulozole C and Tubulozole T].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682035#chemical-properties-of-tubulozole-c-and-
tubulozole-t]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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